2-(4-Acetylpiperazin-1-yl)acetamide

• Molecular Formula: C8H15N3O2
• Molecular Weight: 185.22 g/mol
• IUPAC Name: 2-(4-acetylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C8H15N3O2/c1-7(12)11-4-2-10(3-5-11)6-8(9)13/h2-6H2,1H3,(H2,9,13)
• InChI Key: OYIXAPYHCYPDON-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)CC(=O)N

Description

2-(4-Acetylpiperazin-1-yl)acetamide is a piperazine-containing acetamide derivative characterized by a central acetamide backbone linked to a 4-acetylpiperazine moiety. This compound serves as a versatile pharmacophore in medicinal chemistry, often acting as a precursor or intermediate in the synthesis of bioactive molecules targeting diverse therapeutic pathways. The acetyl group on the piperazine ring enhances metabolic stability and modulates electronic properties, influencing receptor binding and pharmacokinetic profiles .

Comparison with Similar Compounds

Key Findings :

• The α,β-unsaturated ketone moiety in 5f and 5h facilitates interactions with cellular targets like kinases or apoptosis regulators .
• Pyrimidine substitution (5h) improves activity over acetylpiperazine derivatives, likely due to enhanced π-π stacking with biomolecular targets .

Antimicrobial Agents

Piperazinyl acetamides with sulfonyl or aromatic substituents show broad-spectrum antimicrobial activity:

Compound ID/Name	Key Structural Features	Activity Profile	Reference
2-(4-(Benzo[d]thiazol-5-ylsulfonyl)piperazin-1-yl)-N-(3,5-difluorophenyl)acetamide (47)	Benzo[d]thiazole sulfonyl group	Active against gram-positive bacteria (e.g., S. aureus)
2-(4-(Benzo[d]thiazol-5-ylsulfonyl)piperazin-1-yl)-N-(thiazol-2-yl)acetamide (49)	Thiazole ring	Potent antifungal activity

Key Findings :

• Sulfonyl groups enhance membrane permeability, while fluorophenyl (47) or thiazole (49) substituents improve target selectivity .
• These compounds disrupt microbial cell wall synthesis or efflux pumps, as seen in chalcone-derived analogs .

Anticonvulsant Agents

Acetamide derivatives with benzofuran and piperidine substituents exhibit anticonvulsant properties:

Compound ID/Name	Key Structural Features	Activity Profile	Reference
N-(2-(4-Chlorobenzoyl)benzofuran-3-yl)-2-(4-methylpiperidin-1-yl)-acetamide (5c)	4-Methylpiperidine and benzofuran	ED50 = 0.055 mmol/kg; comparable to phenytoin
N-(2-(4-Chlorobenzoyl)benzofuran-3-yl)-2-(cyclohexyl(methyl)amino)-acetamide (5i)	Cyclohexyl-methylamino group	ED50 = 0.072 mmol/kg; high safety index (ALD50/ED50 > 3)

Key Findings :

• 4-Methylpiperidine (5c) and cyclohexyl groups (5i) optimize lipophilicity, enhancing blood-brain barrier penetration .
• These compounds likely modulate voltage-gated sodium channels, akin to phenytoin .

Soluble Epoxide Hydrolase (sEH) Inhibitors

Piperidine-acetamide hybrids with aryl substituents demonstrate sEH inhibition:

Compound ID/Name	Key Structural Features	Activity Profile	Reference
2-(1-(4-Acetylphenyl)piperidin-4-yl)acetic acid (9a)	4-Acetylphenyl group	Moderate sEH inhibition (IC50 ~100 nM)
2-(1-(4-Cyanophenyl)piperidin-4-yl)acetic acid (9b)	4-Cyanophenyl group	Improved potency (IC50 ~50 nM)

Key Findings :

• Electron-withdrawing groups (e.g., cyano in 9b) enhance binding to sEH’s catalytic pocket .
• Piperidine-acetamide hybrids exhibit better metabolic stability than piperazine analogs .

Data Tables

Table 1: Antiproliferative Derivatives of 2-(4-Acetylpiperazin-1-yl)acetamide

Compound	Substituent on Acetamide Nitrogen	Piperazine Modification	Activity (Cell Line)
5f	4-(2-(2-Oxoindolin-3-ylidene)acetyl)phenyl	4-Acetyl	HL-60 inhibition
5h	4-(2-(2-Oxoindolin-3-ylidene)acetyl)phenyl	4-(Pyrimidin-2-yl)	Enhanced potency

Table 2: Antimicrobial Piperazinyl Acetamides

Compound	Substituent on Acetamide Nitrogen	Piperazine Modification	Target Pathogen
47	3,5-Difluorophenyl	Benzo[d]thiazol-5-ylsulfonyl	Gram-positive bacteria
49	Thiazol-2-yl	Benzo[d]thiazol-5-ylsulfonyl	Fungi